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Compound of Interest

Compound Name:
gamma-Methylene-gamma-

butyrolactone

Cat. No.: B154411 Get Quote

Essential Safety and Handling Guide for γ-
Methylene-γ-butyrolactone
For researchers, scientists, and drug development professionals, ensuring safe laboratory

practices is paramount. This guide provides essential, immediate safety and logistical

information for handling γ-Methylene-γ-butyrolactone (also known as α-Methylene-γ-

butyrolactone), including operational and disposal plans.

Chemical Hazards:

Gamma-Methylene-gamma-butyrolactone is a flammable liquid and vapor.[1][2] It is also

known to be a skin sensitizer, which may cause an allergic skin reaction.[1][2][3] The substance

can cause skin and serious eye irritation.[3] Inhalation may lead to allergy or asthma-like

symptoms or breathing difficulties.[3] It is harmful to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

γ-Methylene-γ-butyrolactone.
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Protection Type Recommended Equipment
Specifications and
Remarks

Eye and Face Protection
Safety glasses with side

shields or Goggles

European standard EN 166

compliant goggles are

recommended.[2] A face shield

may be necessary depending

on the scale of the operation.

[3]

Hand Protection Protective gloves

Chemical-resistant gloves

should be worn.[1][2][3] It is

advisable to check with the

glove supplier for specific

compatibility and breakthrough

times.

Skin and Body Protection Protective clothing

Wear appropriate protective

clothing to prevent skin

contact.[3]

Respiratory Protection Vapor respirator

Recommended when working

in poorly ventilated areas or

when vapor or mist generation

is likely.[3] For small-scale

laboratory use, a half mask

with an organic vapor filter

(Type A) is suggested.[2] In

case of accidental release, a

self-contained breathing

apparatus may be necessary.

[1]

Safe Handling and Disposal Workflow
Proper procedural steps are critical to minimize exposure and ensure safety. The following

diagram outlines the logical workflow for handling γ-Methylene-γ-butyrolactone.
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Preparation

Handling

Cleanup and Disposal

Emergency Procedures

Ensure well-ventilated area (fume hood)

Gather all necessary equipment and reagents

Don appropriate PPE (gloves, goggles, lab coat)

Carefully handle γ-Methylene-γ-butyrolactone, avoiding skin/eye contact and inhalation

Keep spill kit readily accessible Decontaminate work surfaces

Dispose of waste in a suitable, closed container according to regulations

Doff PPE correctly

Skin Contact: Wash with plenty of soap and water Eye Contact: Rinse cautiously with water for several minutes Inhalation: Move to fresh air Ingestion: Rinse mouth and seek medical attention

Click to download full resolution via product page

Safe handling workflow for γ-Methylene-γ-butyrolactone.

Operational and Disposal Plans
Handling Procedures:
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Always work in a well-ventilated area, preferably within a chemical fume hood.[3]

Avoid contact with skin, eyes, and clothing.[1]

Prevent the generation of vapor or mist.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2]

Wash hands thoroughly after handling.[1][3]

First Aid Measures:

Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin

irritation or a rash occurs, seek medical attention.[2][3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and get medical attention.[1][3]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If

respiratory symptoms occur, call a poison center or doctor.[3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

advice.[1]

Storage:

Store in a dry, cool, and well-ventilated place.[1]

Keep the container tightly closed when not in use.[1]

The recommended storage temperature is 2 - 8 °C.[1]

The material is sensitive to air, moisture, and light; it should be stored under an inert gas.[1]

Disposal:

Dispose of unused product and contaminated materials in accordance with all applicable

local, state, and federal regulations.[1]
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It is recommended to use a licensed professional waste disposal service.[3]

Contaminated packaging should be disposed of as unused product.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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